N-(1-phenylethyl)-4-[(phenylthio)methyl]benzamide

• IUPAC Name: N-(1-phenylethyl)-4-(phenylsulfanylmethyl)benzamide
• InChI: InChI=1S/C22H21NOS/c1-17(19-8-4-2-5-9-19)23-22(24)20-14-12-18(13-15-20)16-25-21-10-6-3-7-11-21/h2-15,17H,16H2,1H3,(H,23,24)
• InChI Key: QTLYNQDPNRTKMF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2=CC=C(C=C2)CSC3=CC=CC=C3
• Molecular Formula: C22H21NOS
• Molecular Weight: 347.5 g/mol

Description

N-(1-phenylethyl)-4-[(phenylthio)methyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the family of benzamides and has been shown to exhibit promising pharmacological properties.

Mechanism of Action

The mechanism of action of N-(1-phenylethyl)-4-[(phenylthio)methyl]benzamide is not fully understood. However, it has been suggested that this compound may exert its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. Moreover, its anti-inflammatory and analgesic effects may be attributed to its ability to inhibit the production of pro-inflammatory cytokines and prostaglandins.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells, reduce inflammation and pain, and inhibit the growth of pathogenic microorganisms. Moreover, this compound has also been shown to modulate various signaling pathways involved in cancer progression, inflammation, and pain.

Advantages and Limitations for Lab Experiments

The advantages of using N-(1-phenylethyl)-4-[(phenylthio)methyl]benzamide in lab experiments include its high potency, selectivity, and low toxicity. However, its limitations include its relatively low solubility in water and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

The potential therapeutic applications of N-(1-phenylethyl)-4-[(phenylthio)methyl]benzamide are vast, and future research should focus on exploring its efficacy and safety in preclinical and clinical settings. Moreover, the development of novel analogs and derivatives of this compound may lead to the discovery of more potent and selective anticancer and anti-inflammatory agents. Finally, the elucidation of its mechanism of action and signaling pathways involved may provide insights into the development of new therapeutic targets for cancer, inflammation, and pain.

Synthesis Methods

The synthesis of N-(1-phenylethyl)-4-[(phenylthio)methyl]benzamide involves the reaction of 4-[(phenylthio)methyl]benzoyl chloride with 1-phenylethylamine. The reaction is carried out in the presence of a suitable base such as triethylamine. The resulting product is purified by column chromatography to obtain the desired compound in high yield and purity.

Scientific Research Applications

N-(1-phenylethyl)-4-[(phenylthio)methyl]benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. In addition, this compound has also been found to possess anti-inflammatory, analgesic, and antimicrobial properties.